Cas no 2098814-25-4 (tert-butyl 4-amino-2-bromobenzoate)

• Product Name: tert-butyl 4-amino-2-bromobenzoate
• CAS No: 2098814-25-4
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6164061
• PubChem ID: 165894842
• Update Time: 2025-10-24

tert-butyl 4-amino-2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-bromobenzoate
• 2098814-25-4
• EN300-22812814

• Inchi： 1S/C11H14BrNO2/c1-11(2,3)15-10(14)8-5-4-7(13)6-9(8)12/h4-6H,13H2,1-3H3
• InChI Key： AHAWLGOURTVACK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 4-amino-2-bromobenzoate

Introduction to tert-butyl 4-amino-2-bromobenzoate (CAS No. 2098814-25-4)

tert-butyl 4-amino-2-bromobenzoate (CAS No. 2098814-25-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents. The compound's structure consists of a tert-butyl group attached to a benzoate moiety, with an amino and bromo substituent at specific positions, which contribute to its unique chemical and biological properties.

The chemical formula of tert-butyl 4-amino-2-bromobenzoate is C₁₁H₁₄BrNO₃, and it has a molecular weight of approximately 276.13 g/mol. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The amino and bromo substituents introduce functional groups that can participate in various chemical reactions and interactions with biological targets.

In recent years, the study of tert-butyl 4-amino-2-bromobenzoate has been driven by its potential as a lead compound in drug discovery. Research has focused on its ability to modulate specific biological pathways and its potential therapeutic effects. For instance, studies have shown that this compound can exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been explored for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

The synthesis of tert-butyl 4-amino-2-bromobenzoate typically involves multi-step reactions, including the formation of the tert-butyl ester, introduction of the amino group, and bromination at the appropriate position. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity. The choice of synthetic methods can vary depending on the desired scale and application, ranging from laboratory-scale synthesis for research purposes to larger-scale production for pharmaceutical development.

In terms of physicochemical properties, tert-butyl 4-amino-2-bromobenzoate is generally a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 150-155°C, which is important for handling and storage considerations. The compound's stability under various conditions, such as temperature and pH, has been extensively studied to ensure its suitability for different applications.

The biological activity of tert-butyl 4-amino-2-bromobenzoate has been evaluated through a range of in vitro and in vivo assays. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a promising candidate for the development of anti-inflammatory drugs. In vivo studies have also shown that it can reduce inflammation in animal models of inflammatory diseases, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, tert-butyl 4-amino-2-bromobenzoate has shown promise in cancer research. Studies have indicated that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is an important feature for developing effective anticancer drugs with reduced side effects. The mechanism by which this compound induces apoptosis is not yet fully understood but is believed to involve the modulation of signaling pathways that control cell survival and death.

The safety profile of tert-butyl 4-amino-2-bromobenzoate is another critical aspect that has been investigated. Preclinical toxicity studies have shown that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, tert-butyl 4-amino-2-bromobenzoate (CAS No. 2098814-25-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with a focus on optimizing its properties for specific therapeutic indications.